4-(morpholinosulfonyl)-N-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)benzamide

• IUPAC Name: 4-morpholin-4-ylsulfonyl-N-[2-(2-pyrimidin-2-ylimidazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C20H22N6O4S/c27-20(24-9-11-25-10-8-23-19(25)18-21-6-1-7-22-18)16-2-4-17(5-3-16)31(28,29)26-12-14-30-15-13-26/h1-8,10H,9,11-15H2,(H,24,27)
• InChI Key: IEPTWVNULVACOJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NCCN3C=CN=C3C4=NC=CC=N4
• Molecular Formula: C20H22N6O4S
• Molecular Weight: 442.5 g/mol

Description

4-(morpholinosulfonyl)-N-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)benzamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and molecular biology.

Scientific Research Applications

Synthesis and Pharmacological Activity

• A study by Zhukovskaya et al. (2019) involved the synthesis of new compounds with antiglycation activities comparable to that of aminoguanidine, highlighting the potential of such molecules in medical chemistry. These compounds also exhibited moderate antiserotonin, anti-angiotensin, antioxidant, and dipeptidyl peptidase-4 (DPP-4) inhibitory effects (Zhukovskaya et al., 2019).

Electrophoresis and Quality Control

• Lei Ye et al. (2012) developed a nonaqueous capillary electrophoretic separation method for imatinib mesylate and related substances, showcasing the utility of such compounds in analytical chemistry for quality control (Lei Ye et al., 2012).

Antimicrobial and Antioxidant Activities

• The synthesis and biological evaluation of benzo[d]imidazolyl chromeno[2,3-d]pyrimidnones by Ravindernath et al. (2013) demonstrated their anti-microbial and anti-oxidant activities, indicating potential applications in developing new therapeutic agents (Ravindernath et al., 2013).

Cardiac Electrophysiological Activity

• Research on N-substituted-4-(1H-imidazol-1-yl)benzamides showed selective class III electrophysiological activity, suggesting their use in cardiac arrhythmia treatment (Morgan et al., 1990).

Anti-Hyperglycemic Evaluation

• Moustafa et al. (2021) evaluated novel carboximidamides derived from cyanamides for anti-hyperglycemic effects, offering insights into their potential as therapeutic agents for diabetes management (Moustafa et al., 2021).